First total synthesis of cryptopyranmoscatone A2 from d-ribose†

RSC Advances Pub Date: 2015-04-09 DOI: 10.1039/C5RA03706A

Abstract

The first total synthesis of a naturally occurring styryl lactone, cryptopyranmoscatone A2 has been achieved from inexpensive and highly abundant D-ribose. The key features of the synthetic strategy are the utilization of oxa-Michael addition, asymmetric allylation and metathesis reactions.

Graphical abstract: First total synthesis of cryptopyranmoscatone A2 from d-ribose
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